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Cat. No.: B15588203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Echinatine N-oxide, a pyrrolizidine alkaloid, has garnered attention within the scientific

community for its presence in various plant species and its potential biological activities. This

document provides a detailed technical guide on Echinatine N-oxide, focusing on its

fundamental molecular characteristics. It serves as a foundational resource for professionals

engaged in phytochemical research, natural product chemistry, and drug discovery and

development.

Core Molecular Data
The foundational attributes of a molecule are its molecular formula and weight, which are

critical for all subsequent experimental and analytical work.

Parameter Value References

Molecular Formula C₁₅H₂₅NO₆ [1][2][3][4][5][6]

Molecular Weight 315.36 g/mol [2][3][4][5][6][7]

Alternate Molecular Weight 315.37 g/mol [1]
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Note: The minor variation in molecular weight is attributable to differences in the atomic mass

values used for calculation.

Chemical Structure and Properties
A deeper understanding of Echinatine N-oxide requires an examination of its structural and

physicochemical properties.

Structural Diagram
To illustrate the logical relationship of its core attributes, the following diagram is provided.

Echinatine N-oxide Core Properties

Echinatine N-oxide

Molecular Formula
C₁₅H₂₅NO₆

is defined by

Molecular Weight
~315.36 g/mol

is characterized by

Click to download full resolution via product page

Caption: Core molecular properties of Echinatine N-oxide.

This document serves as an initial guide. Further in-depth analysis would require dedicated

experimental protocols and signaling pathway investigations, which are beyond the scope of

this initial data sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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